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A Comparative Analysis of Sorbitan Esters in Nanoemulsion Formation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commonly used Sorbitan esters (Span™

series) in the formation of nanoemulsions. The selection of an appropriate surfactant is critical

in determining the physicochemical properties and stability of a nanoemulsion. This document

offers a comparative analysis of Span 20, Span 40, Span 60, and Span 80, supported by

experimental data from various studies, to aid in the selection of the most suitable Sorbitan

ester for your research and development needs.

Introduction to Sorbitan Esters in Nanoemulsions
Sorbitan esters, commonly known by the trade name Span, are non-ionic surfactants widely

used as emulsifying agents in the pharmaceutical, cosmetic, and food industries.[1] They are

esters of sorbitol and its anhydrides with fatty acids. The lipophilic nature of Sorbitan esters

makes them effective stabilizers for water-in-oil (W/O) emulsions and, when combined with

hydrophilic surfactants like polysorbates (Tween™), for oil-in-water (O/W) nanoemulsions. The

type of fatty acid in the Sorbitan ester molecule influences its hydrophilic-lipophilic balance

(HLB) value and, consequently, its emulsification properties.

The general structure of Sorbitan esters consists of a sorbitan headgroup and a fatty acid tail.

The length and saturation of the fatty acid chain are the primary determinants of the molecule's

properties.
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Comparative Physicochemical Properties
The key differences between the common Sorbitan esters lie in their fatty acid chains, which

affects their HLB value, molecular weight, and physical state. These properties, in turn,

influence their performance in nanoemulsion formation.

Sorbitan
Ester

Common
Name

Fatty
Acid

Molecular
Formula

Molecular
Weight (
g/mol )

HLB
Value

Physical
State at
Room
Temp.

Span 20

Sorbitan

Monolaurat

e

Lauric Acid

(C12)
C18H34O6 ~346 8.6 Oily Liquid

Span 40

Sorbitan

Monopalmi

tate

Palmitic

Acid (C16)
C22H42O6 ~402 6.7 Waxy Solid

Span 60

Sorbitan

Monostear

ate

Stearic

Acid (C18)
C24H46O6 ~430 4.7 Waxy Solid

Span 80

Sorbitan

Monooleat

e

Oleic Acid

(C18:1)
C24H44O6 ~428 4.3 Oily Liquid

Performance in Nanoemulsion Formation: A
Comparative Analysis
The choice of Sorbitan ester significantly impacts the key characteristics of a nanoemulsion,

namely particle size, polydispersity index (PDI), and zeta potential. Generally, a smaller particle

size and a lower PDI are desirable for enhanced stability and bioavailability. The zeta potential

provides an indication of the surface charge of the nanoemulsion droplets and is a critical

parameter for evaluating electrostatic stability.

While a direct, side-by-side comparison of all four Spans under identical experimental

conditions is not extensively available in the literature, we can synthesize findings from various
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studies to draw meaningful comparisons. Often, Sorbitan esters are used in combination with a

high-HLB surfactant (like Tween 80) to achieve a desired overall HLB for the surfactant blend,

which is crucial for the formation of stable oil-in-water nanoemulsions.
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Parameter
Span 20
(Sorbitan
Monolaurate)

Span 40
(Sorbitan
Monopalmitate
)

Span 60
(Sorbitan
Monostearate)

Span 80
(Sorbitan
Monooleate)

Particle Size

Tends to form

smaller

nanoemulsions

compared to

longer saturated

chain Spans due

to its higher HLB

and shorter fatty

acid chain.

Forms stable

nanoemulsions,

often with slightly

larger particle

sizes than Span

20.

In combination

with Tween 60,

has been shown

to produce

nanoemulsions

with particle

sizes in the

range of 100-200

nm.[1]

Frequently used

in combination

with Tween 80,

yielding stable

nanoemulsions

with particle

sizes typically

below 200 nm.[2]

[3]

Polydispersity

Index (PDI)

Generally results

in low PDI

values, indicating

a narrow size

distribution,

which is

favorable for

stability.

Can achieve low

PDI values,

though this is

highly dependent

on the

formulation and

process

parameters.

Nanoemulsions

formulated with

Span 60 have

demonstrated

PDI values below

0.3, indicating

good

homogeneity.[1]

Formulations

with Span 80

often exhibit low

PDI values,

contributing to

their long-term

stability.[3]

Zeta Potential

The zeta

potential of

nanoemulsions

stabilized with

non-ionic

surfactants like

Span 20 is

typically close to

neutral.

Similar to other

non-ionic

surfactants, the

resulting

nanoemulsions

have a zeta

potential near

zero, indicating

stability is

primarily due to

steric hindrance.

The zeta

potential is

generally low

and slightly

negative.

Nanoemulsions

stabilized with

Span 80 and

Tween 80

typically exhibit a

slightly negative

zeta potential.

Stability Good stability,

particularly when

used in an

Provides good

stability to

nanoemulsions,

Known for

creating stable

nanoemulsions,

Widely reported

to form highly

stable
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appropriate ratio

with a high-HLB

surfactant.

with the solid

nature of the

surfactant

potentially

contributing to a

more rigid

interfacial film.

with the

saturated fatty

acid chain

contributing to a

stable interface.

[1]

nanoemulsions,

with the

unsaturated oleic

acid chain

providing

flexibility to the

interfacial film.[2]

[3]

Experimental Protocols
The following are generalized protocols for nanoemulsion formation using Sorbitan esters. The

specific parameters will need to be optimized for a particular formulation.

High-Pressure Homogenization (HPH)
This is a high-energy method that utilizes intense disruptive forces to create nano-sized

droplets.[4]

Preparation of Phases:

Oil Phase: Dissolve the lipophilic active ingredient (if any) and the selected Sorbitan ester

(e.g., Span 80) in the oil.[5]

Aqueous Phase: Dissolve the hydrophilic surfactant (e.g., Tween 80) and any water-

soluble components in deionized water.

Pre-emulsification:

Heat both the oil and aqueous phases to the same temperature (typically 50-70 °C) to

ensure all components are in a liquid state.

Add the oil phase to the aqueous phase (or vice versa) while stirring at high speed (e.g.,

5000-10,000 rpm) using a high-shear mixer (e.g., Ultra-Turrax) for 5-10 minutes to form a

coarse emulsion.[6]

Homogenization:
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Pass the coarse emulsion through a high-pressure homogenizer.

The homogenization pressure (typically 500-1500 bar) and the number of passes (cycles)

are critical parameters that need to be optimized to achieve the desired particle size and

PDI.[4][7]

Cooling and Characterization:

Cool the resulting nanoemulsion to room temperature.

Characterize the nanoemulsion for particle size, PDI, and zeta potential using dynamic

light scattering (DLS).

Ultrasonication
This method uses high-frequency sound waves to create cavitation, which disrupts the oil-water

interface and forms nano-droplets.[4]

Preparation of Phases: Prepare the oil and aqueous phases as described in the HPH

method.

Mixing: Combine the oil and aqueous phases in a beaker.

Sonication:

Immerse the tip of an ultrasonic probe into the mixture.

Apply ultrasonic energy at a specific power and for a defined duration. The sonication time

and power are key parameters to be optimized.

It is crucial to control the temperature during sonication, often by using an ice bath, to

prevent overheating and potential degradation of components.

Characterization: Characterize the resulting nanoemulsion for its physicochemical properties.

Logical Workflow for Surfactant Selection
The selection of a suitable Sorbitan ester is a critical step in the formulation of a stable and

effective nanoemulsion. The following diagram illustrates a logical workflow for this process.
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Workflow for Sorbitan Ester Selection in Nanoemulsion Formation

Phase 1: Initial Screening

Phase 2: Formulation Development

Phase 3: Optimization and Stability Testing

Define Desired Nanoemulsion Properties
(e.g., particle size, stability, drug loading)

Consider Oil Phase Polarity and Required HLB

Select Candidate Sorbitan Esters
(Span 20, 40, 60, 80) and Co-surfactants (e.g., Tweens)

Prepare a Series of Formulations with Varying Surfactant Ratios

Employ Nanoemulsification Method
(e.g., HPH, Ultrasonication)

Characterize Physicochemical Properties
(Particle Size, PDI, Zeta Potential)

Optimize Formulation Based on Characterization Data

Conduct Long-Term Stability Studies
(e.g., at different temperatures)

Select Final Formulation with Optimal Performance

Final Nanoemulsion Formulation

Click to download full resolution via product page

Caption: Logical workflow for selecting a Sorbitan ester for nanoemulsion formation.
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Conclusion
The choice of Sorbitan ester has a profound impact on the characteristics and stability of

nanoemulsions.

Span 20 (Sorbitan Monolaurate), with its higher HLB and shorter fatty acid chain, is a good

candidate for forming smaller nanoemulsions.

Span 40 (Sorbitan Monopalmitate) and Span 60 (Sorbitan Monostearate), being solids at

room temperature, can contribute to a more rigid and stable interfacial film.

Span 80 (Sorbitan Monooleate) is widely used due to its liquid nature and the flexibility

imparted by its unsaturated fatty acid chain, which often results in highly stable

nanoemulsions.

The optimal Sorbitan ester and its concentration, along with the co-surfactant ratio and

processing parameters, must be determined experimentally for each specific nanoemulsion

system. This guide provides a foundational understanding to aid researchers in making

informed decisions during the initial stages of formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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